Cas no 742094-72-0 (4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one)

• Product Name: 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CAS No: 742094-72-0
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 3106817
• PubChem ID: 2427277
• Update Time: 2025-07-21

4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylphenyl)-1-mercapto[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 4-(2,5-Dimethylphenyl)-2,4-dihydro-1-thioxo[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one
• 742094-72-0
• DTXSID801127510
• Z55928939
• 4-(2,5-dimethylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• EN300-08865
• AKOS005198703
• AB00723013-01

• Inchi： 1S/C17H14N4OS/c1-10-7-8-11(2)14(9-10)20-15(22)12-5-3-4-6-13(12)21-16(20)18-19-17(21)23/h3-9H,1-2H3,(H,19,23)
• InChI Key： XTMDGOQQHMSFBA-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N1C1C=CC=CC=1C(N2C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 322.08883226Da
• Monoisotopic Mass: 322.08883226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

Research Brief on 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one (CAS: 742094-72-0)

The compound 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one (CAS: 742094-72-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. Its triazoloquinazoline core structure is believed to contribute to its high binding affinity and selectivity, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms, revealing key interactions with target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one exhibited significant anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, its sulfanyl moiety has been shown to enhance metabolic stability, addressing a common challenge in drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research efforts are focused on structural modifications to improve bioavailability and reduce toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 4-(2,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one represents a compelling case study in the intersection of chemical synthesis and biological application. Its continued development could pave the way for novel therapeutics in oncology and inflammation, underscoring the importance of interdisciplinary research in modern drug discovery.